Cas no 851862-61-8 (3,4-dimethoxy-N-(5-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide)

• Product Name: 3,4-dimethoxy-N-(5-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
• CAS No: 851862-61-8
• MF: C₁₈H₂₂N₄O₅S
• MW: 406.456082820892
• CID: 6403802
• PubChem ID: 4123696
• Update Time: 2025-10-12

3,4-dimethoxy-N-(5-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-(5-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
• MLS001167248
• AKOS024588344
• 3,4-dimethoxy-N-[[5-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
• HMS2993C08
• F0623-0793
• 851862-61-8
• 3,4-dimethoxy-N-((5-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide
• SMR000806000
• SR-01000007783
• SR-01000007783-1
• 3,4-dimethoxy-N-[(5-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]benzamide
• AB00870198-06
• CHEMBL1869788
• Benzamide, 3,4-dimethoxy-N-[[5-[[2-oxo-2-(1-pyrrolidinyl)ethyl]thio]-1,3,4-oxadiazol-2-yl]methyl]-

• Inchi： 1S/C18H22N4O5S/c1-25-13-6-5-12(9-14(13)26-2)17(24)19-10-15-20-21-18(27-15)28-11-16(23)22-7-3-4-8-22/h5-6,9H,3-4,7-8,10-11H2,1-2H3,(H,19,24)
• InChI Key： FRDVXZWEHKUMAY-UHFFFAOYSA-N
• SMILES： C(NCC1=NN=C(SCC(=O)N2CCCC2)O1)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 406.13109099g/mol
• Monoisotopic Mass: 406.13109099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 11.93±0.46(Predicted)

Additional information on 3,4-dimethoxy-N-(5-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide

Comprehensive Analysis of 3,4-dimethoxy-N-(5-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide (CAS No. 851862-61-8)

The compound 3,4-dimethoxy-N-(5-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide (CAS No. 851862-61-8) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a 1,3,4-oxadiazole core and pyrrolidinyl moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of neurodegenerative diseases and metabolic disorders.

One of the key features of this compound is its sulfanyl linkage, which enhances its binding affinity to biological targets. The presence of dimethoxybenzamide further contributes to its stability and bioavailability, making it a promising candidate for preclinical studies. Recent trends in AI-driven drug discovery have highlighted the importance of such structurally unique molecules, as they often exhibit novel mechanisms of action. This aligns with the growing demand for personalized medicine and targeted therapies in modern healthcare.

From a synthetic chemistry perspective, the preparation of 3,4-dimethoxy-N-(5-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide involves multi-step reactions, including the formation of the oxadiazole ring and subsequent functionalization. Its CAS No. 851862-61-8 serves as a unique identifier in chemical databases, facilitating easier retrieval for researchers. The compound’s molecular weight and solubility parameters are critical for formulation scientists working on drug delivery systems, a hot topic in pharmaceutical innovation.

In the context of green chemistry, there is growing interest in optimizing the synthesis of such compounds to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to improve the sustainability profile of 3,4-dimethoxy-N-(5-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide. This aligns with global initiatives to minimize waste and energy consumption in chemical manufacturing, a frequently searched topic in academic and industrial circles.

The pharmacological potential of this compound is another area of active investigation. Preliminary studies suggest its relevance in modulating cell signaling pathways, particularly those involving kinase inhibition. Given the rising prevalence of chronic diseases, the search for novel small-molecule inhibitors like this one has gained momentum. Its oxadiazole scaffold is known for its versatility in medicinal chemistry, often associated with antimicrobial and anti-inflammatory properties.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 3,4-dimethoxy-N-(5-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide is crucial. Computational tools, such as molecular docking and QSAR modeling, are increasingly used to predict its interactions with biological targets. These methods are part of the broader shift toward in silico drug design, a topic frequently queried in scientific databases and forums.

In summary, 3,4-dimethoxy-N-(5-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide (CAS No. 851862-61-8) represents a fascinating intersection of synthetic chemistry and biomedical research. Its unique structural attributes and potential therapeutic applications make it a compound of significant interest in the evolving landscape of drug discovery and biochemical innovation.